Cas no 2219372-16-2 (tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate
• CAS No: 2219372-16-2
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 5940456
• PubChem ID: 165786735
• Update Time: 2025-10-28

tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate
• 2219372-16-2
• EN300-1708329
• tert-butyl N-methyl-N-{1-[(oxiran-2-yl)methyl]-2-oxopyrrolidin-3-yl}carbamate

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(17)14(4)10-5-6-15(11(10)16)7-9-8-18-9/h9-10H,5-8H2,1-4H3
• InChI Key： BIGWEHAYFOXYCH-UHFFFAOYSA-N
• SMILES： O1CC1CN1C(C(CC1)N(C(=O)OC(C)(C)C)C)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.4Ų

Additional information on tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate

Introduction to Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate (CAS No. 2219372-16-2)

Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate, identified by its CAS number 2219372-16-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their versatile applications in synthetic chemistry and medicinal research. Its unique structural features, particularly the presence of a tert-butyl group and an intricate pyrrolidinone core, make it a valuable intermediate in the synthesis of biologically active agents.

The N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate moiety is particularly noteworthy due to its potential role in modulating biological pathways. Recent studies have highlighted the importance of oxirane-containing derivatives in drug design, as they often exhibit enhanced binding affinity and selectivity towards target proteins. The incorporation of a carbamate group further enhances the compound's reactivity, making it a promising candidate for further functionalization and derivatization.

In the realm of pharmaceutical research, the development of novel carbamate-based compounds has been extensively explored for their therapeutic potential. Carbamates are known for their ability to act as pharmacophores in various drug classes, including anticonvulsants, neuroprotective agents, and anti-inflammatory drugs. The specific arrangement of atoms in Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate positions it as a key intermediate in the synthesis of such therapeutic molecules.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex carbamate derivatives like Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the intricate pyrrolidinone scaffold. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

The pyrrolidinone ring in Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2-oxopyrrolidin-3-yl}carbamate is a critical structural element that contributes to its pharmacological properties. Pyrrolidinone derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, they have shown promise in inhibiting enzymes involved in metabolic pathways and in modulating neurotransmitter receptors. The presence of an oxiran ring further enhances the compound's potential by introducing a reactive site that can be exploited for covalent drug delivery systems.

The tert-butyl group at the nitrogen position adds stability to the molecule while also influencing its solubility and metabolic fate. This feature is particularly important in drug development, as it can affect how a compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism. The stability provided by the tert-butyl group ensures that the compound remains intact during synthetic processes and biological evaluations, thereby maintaining its efficacy.

In conclusion, Tert-butyl N-methyl-N-{1-(oxiran-2-yl)methyl-2 oxopyrrolidin -3 - yl}carbamate (CAS No. 2219372 - 16 - 2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents. The integration of cutting-edge synthetic techniques with modern pharmacological insights continues to drive innovation in this field, promising exciting developments in the near future.